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Introduction
Aluminum-nickel catalysts, most notably Raney nickel, are highly effective heterogeneous

catalysts widely employed in the hydrogenation of a variety of organic functional groups.[1]

These catalysts are prized for their high activity, selectivity, and cost-effectiveness compared to

precious metal catalysts.[2] The catalytic prowess of aluminum-nickel catalysts stems from their

high surface area and the in-situ generation of active nickel sites with adsorbed hydrogen.[3]

This document provides detailed application notes, experimental protocols, and performance

data for the use of aluminum-nickel catalysts in the hydrogenation of organic compounds, with

a focus on catalyst preparation and the hydrogenation of nitroarenes and aromatic rings.
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Catalyst
Temperat
ure (°C)

Pressure
(MPa)

Reaction
Time (h)

Conversi
on (%)

Selectivit
y to
Aniline
(%)

Referenc
e

3.7 nm

Ni/SiO₂
90 1.0 5.5 100 99 [4]

Raney

Nickel
120 2.35 1 - 70-93 [5]

Pd-Ni/γ-

Al₂O₃
40

Atmospheri

c
0.42 ~100 ~100 [6]

Mn-1

(compariso

n)

130 8.0 - - - [2]

Note: The data presented is from different studies and may not be directly comparable due to

variations in catalyst preparation and reaction conditions.

Table 2: Performance of Raney Nickel in Benzene
Hydrogenation to Cyclohexane

Catalyst
Temperatur
e (K)

Pressure
Conversion
(%)

Selectivity
to
Cyclohexan
e (%)

Reference

Raney-Ni

(Mechanical

Alloying)

323 Atmospheric High 100 [7]

Ni/Al(x)-HZ 423 - ~80 ~50 [8]

Experimental Protocols
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This protocol is adapted from Organic Syntheses Procedure for preparing W-6 Raney nickel, a

highly active form of the catalyst.[9]

Materials:

Raney nickel-aluminum alloy powder (125 g)

Sodium hydroxide (c.p. pellets, 160 g)

Distilled water (600 ml)

95% Ethanol

Absolute Ethanol

2-L Erlenmeyer flask

Stainless-steel stirrer

Thermometer

Ice bath with overflow siphon

250-ml centrifuge bottle

Procedure:

In the 2-L Erlenmeyer flask, dissolve 160 g of sodium hydroxide in 600 ml of distilled water.

Cool the sodium hydroxide solution to 50 ± 2°C in the ice bath while stirring rapidly.

Slowly add 125 g of Raney nickel-aluminum alloy powder in small portions over 25–30

minutes, maintaining the temperature at 50 ± 2°C.

After the addition is complete, continue to stir gently and digest the mixture at 50°C for 50

minutes.[10]

Allow the nickel catalyst to settle and decant the supernatant.
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Wash the catalyst by adding distilled water, stirring, settling, and decanting. Repeat this

washing procedure until the wash water is neutral to litmus paper.

Transfer the catalyst to a 250-ml centrifuge bottle using 95% ethanol.

Wash the catalyst three times with 150-ml portions of 95% ethanol. For each wash, stir the

mixture (do not shake), centrifuge, and decant the ethanol.

Wash the catalyst three times with absolute ethanol using the same procedure as in the

previous step.

Store the prepared Raney nickel catalyst under a solvent (e.g., ethanol) to prevent

pyrophoric activity.[11]

Protocol 2: Hydrogenation of Nitrobenzene to Aniline
using a Nickel Catalyst
This protocol provides a general procedure for the hydrogenation of a nitroaromatic compound.

[4][5]

Materials:

Nitrobenzene

Aluminum-nickel catalyst (e.g., prepared Raney Nickel or a supported Ni catalyst)

Solvent (e.g., Methanol or Ethanol)

Hydrogen gas

High-pressure reactor (e.g., Parr autoclave) equipped with a stirrer, gas inlet, pressure

gauge, and temperature control.

Filtration apparatus

Procedure:
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Charge the high-pressure reactor with the nitrobenzene, the solvent, and the aluminum-

nickel catalyst.

Seal the reactor and purge it three times with nitrogen gas to remove any air.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1.0 - 2.35 MPa).[4][5]

Heat the reactor to the desired temperature (e.g., 90 - 120°C) while stirring the reaction

mixture.[4][5]

Maintain the reaction at the set temperature and pressure, monitoring the hydrogen uptake

to follow the reaction progress.

Once the reaction is complete (as determined by techniques like TLC, GC, or the cessation

of hydrogen uptake), cool the reactor to room temperature and carefully vent the excess

hydrogen.

Purge the reactor with nitrogen gas.

Filter the reaction mixture to remove the catalyst. The catalyst can often be recovered and

reused.[1]

The filtrate contains the product, aniline, which can be purified by distillation or other suitable

methods.
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Caption: A flowchart illustrating the key steps in the preparation of W-6 Raney Nickel catalyst.

Generalized Hydrogenation Reaction Pathway
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Mechanism of Catalytic Hydrogenation
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Caption: A simplified diagram showing the general mechanism of heterogeneous catalytic

hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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